Cas no 1006435-57-9 (1-(4-methyl-1H-pyrazol-1-yl)methyl-4-nitro-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(4-methyl-1H-pyrazol-1-yl)methyl-4-nitro-1H-pyrazole-3-carboxylic acid
• CAS No: 1006435-57-9
• MF: C₉H₉N₅O₄
• MW: 251.198860883713
• MDL: MFCD04967784
• CID: 3160061
• PubChem ID: 19618560
• Update Time: 2025-07-18

1-(4-methyl-1H-pyrazol-1-yl)methyl-4-nitro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(4-methyl-1H-pyrazol-1-yl)methyl]-4-nitro-1H-pyrazole-3-carboxylic acid
• 1-(4-methyl-1H-pyrazol-1-yl)methyl-4-nitro-1H-pyrazole-3-carboxylic acid
• 1-((4-Methyl-1H-pyrazol-1-yl)methyl)-4-nitro-1H-pyrazole-3-carboxylic acid
• STL414439
• 1006435-57-9
• AKOS000306645
• 1-[(4-methylpyrazol-1-yl)methyl]-4-nitropyrazole-3-carboxylic acid
• 1-((4-Methyl-1H-pyrazol-1-yl)methyl)-4-nitro-1H-pyrazole-3-carboxylicacid
• EN300-92421
• BBL040947

• MDL： MFCD04967784
• Inchi： 1S/C9H9N5O4/c1-6-2-10-12(3-6)5-13-4-7(14(17)18)8(11-13)9(15)16/h2-4H,5H2,1H3,(H,15,16)
• InChI Key： PZHNQGYGTZFKBV-UHFFFAOYSA-N
• SMILES： OC(C1C(=CN(CN2C=C(C)C=N2)N=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 251.06545379Da
• Monoisotopic Mass: 251.06545379Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 119Ų

Additional information on 1-(4-methyl-1H-pyrazol-1-yl)methyl-4-nitro-1H-pyrazole-3-carboxylic acid

Research Brief on 1-(4-methyl-1H-pyrazol-1-yl)methyl-4-nitro-1H-pyrazole-3-carboxylic acid (CAS: 1006435-57-9)

This research brief provides an in-depth analysis of the latest advancements related to the compound 1-(4-methyl-1H-pyrazol-1-yl)methyl-4-nitro-1H-pyrazole-3-carboxylic acid (CAS: 1006435-57-9), a pyrazole derivative with significant potential in chemical biology and pharmaceutical applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of drug discovery and development.

The compound has garnered attention due to its unique chemical structure, which features both a nitro group and a carboxylic acid functionality, making it a versatile scaffold for further derivatization. Researchers have explored its role as a key intermediate in the synthesis of novel heterocyclic compounds with potential therapeutic applications. Recent publications highlight its utility in the development of kinase inhibitors and anti-inflammatory agents, leveraging its ability to interact with specific biological targets.

One of the most notable findings in recent literature is the compound's efficacy in modulating enzymatic activity. Studies have demonstrated its inhibitory effects on certain kinases, suggesting its potential as a lead compound for targeted therapies. Additionally, its nitro group has been investigated for its role in redox reactions, which could be exploited in the design of prodrugs or reactive oxygen species (ROS)-sensitive agents.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 1-(4-methyl-1H-pyrazol-1-yl)methyl-4-nitro-1H-pyrazole-3-carboxylic acid. Novel catalytic methods and green chemistry approaches have been employed to enhance the efficiency of its production, addressing previous challenges related to scalability and environmental impact. These developments are critical for its potential industrial-scale application.

In conclusion, 1-(4-methyl-1H-pyrazol-1-yl)methyl-4-nitro-1H-pyrazole-3-carboxylic acid represents a promising candidate for further research in medicinal chemistry. Its multifaceted chemical properties and biological activities underscore its potential as a building block for next-generation therapeutics. Future studies should focus on elucidating its mechanism of action and exploring its applications in diverse therapeutic areas, including oncology and immunology.